Pan-Aurora Inhibitory Balance
Cenisertib inhibits Aurora A, B, and C with IC₅₀ values of 4.0, 4.8, and 6.8 nM respectively—a near-balanced pan-Aurora profile [1]. This contrasts sharply with Alisertib (Aurora A IC₅₀ 1.2 nM, >200-fold selective over Aurora B) , Barasertib (Aurora B Kᵢ 0.36 nM, ~1,900-fold selective over Aurora A) , and Tozasertib (Aurora A/B/C Kᵢ 0.6/18/4.6 nM, ~30-fold A/B differential) . Danusertib (PHA-739358) also inhibits all three isoforms but with substantially lower potency (IC₅₀ 13/79/61 nM) [2]. The biological consequence: selective Aurora A inhibitors trigger mitotic arrest, whereas cenisertib's concomitant Aurora B inhibition drives irreversible polyploidy and endoreduplication—a mechanistically distinct cell death pathway that persists after drug washout [1].
| Evidence Dimension | Biochemical inhibitory potency across Aurora kinase isoforms A, B, C (IC₅₀ or Kᵢ in nM) |
|---|---|
| Target Compound Data | Aurora A: 4.0 nM; Aurora B: 4.8 nM; Aurora C: 6.8 nM; A/B ratio ≈ 0.83 (IC₅₀) |
| Comparator Or Baseline | Alisertib: A=1.2, B=~400 (200-fold selective). Barasertib: A=687, B=0.36 (1,900-fold selective, Kᵢ). Tozasertib: A=0.6, B=18, C=4.6 (30-fold A/B differential, Kᵢ). Danusertib: A=13, B=79, C=61 (IC₅₀) |
| Quantified Difference | A/B potency ratio: Cenisertib ~0.83 (near-equipotent) vs. Alisertib ~0.003, Barasertib ~1,900, Tozasertib ~30, Danusertib ~0.16 |
| Conditions | Biochemical kinase activity assays; cenisertib in presence of ATP (ATP-competitive confirmed); comparator data from cell-free assays per standard vendor/ChEMBL documentation |
Why This Matters
Procurement of a selective Aurora A or B inhibitor will not recapitulate the dual-inhibitory, polyploidy-inducing phenotype of cenisertib; researchers studying endoreduplication, polyploidy-driven apoptosis, or conditions requiring simultaneous Aurora A/B blockade must specifically source cenisertib.
- [1] McLaughlin J, Markovtsov V, Li H, et al. Preclinical characterization of Aurora kinase inhibitor R763/AS703569 identified through an image-based phenotypic screen. J Cancer Res Clin Oncol. 2010;136(1):99-113. PMID: 19609559. View Source
- [2] Danusertib (PHA-739358). Carpinelli P, et al. Aurora kinase inhibitor PHA-739358. Mol Cancer Ther. 2007;6(12 Pt 1):3158-68. Aurora A/B/C IC₅₀ 13/79/61 nM. View Source
